9-(2-fluorophenyl)-8-oxo-2-(4-propan-2-ylphenyl)-7H-purine-6-carboxamide

• IUPAC Name: 9-(2-fluorophenyl)-8-oxo-2-(4-propan-2-ylphenyl)-7H-purine-6-carboxamide
• InChI: InChI=1S/C21H18FN5O2/c1-11(2)12-7-9-13(10-8-12)19-24-16(18(23)28)17-20(26-19)27(21(29)25-17)15-6-4-3-5-14(15)22/h3-11H,1-2H3,(H2,23,28)(H,25,29)
• InChI Key: JSBDWHRKNSPKBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4F)C(=O)N
• Molecular Formula: C21H18FN5O2
• Molecular Weight: 391.4 g/mol

Description

9-(2-fluorophenyl)-8-oxo-2-(4-propan-2-ylphenyl)-7H-purine-6-carboxamide, also known as FIPI, is a small molecule inhibitor that has shown promise in various scientific research applications. FIPI is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research has focused on developing efficient synthesis methods for purine derivatives, including those related to 9-(2-fluorophenyl)-8-oxo-2-(4-propan-2-ylphenyl)-7H-purine-6-carboxamide. For example, studies have detailed the synthesis of related purine compounds using various precursors and conditions, highlighting the versatility of purine chemistry (Kelley & McLean, 1986).

• Structural Characterization : The structural and physical properties of similar purine compounds have been extensively studied. This includes investigations into bond lengths, tautomeric forms, and hydrogen bonding patterns, which are crucial for understanding the reactivity and potential applications of these compounds (Beagley et al., 1995).

Biological Activity

• Anticancer Properties : Certain purine derivatives have been explored for their potential as anticancer agents. Studies have shown that specific modifications to the purine core can lead to compounds with significant antiproliferative activities against various cancer cell lines (Zhao et al., 2018).

• Antiviral Activity : Some studies have focused on the antiviral potential of purine derivatives. Synthesized compounds have been tested against RNA and DNA viruses, demonstrating significant in vitro antiviral activity at non-toxic dosage levels (Westover et al., 1981).

Pharmaceutical Development

• Drug Discovery : Research has been conducted on the development of new pharmaceuticals based on purine chemistry. This includes the discovery of selective inhibitors and agents targeting specific biological pathways (Schroeder et al., 2009).

• Apoptosis Inducers : Some purine derivatives have been identified as novel apoptosis inducers, showing promise in cancer therapy due to their ability to induce cell death in various cancer cell lines (Kemnitzer et al., 2009).